Cas no 1807244-02-5 (Methyl 2-cyano-3-fluoropyridine-6-acetate)

• Product Name: Methyl 2-cyano-3-fluoropyridine-6-acetate
• CAS No: 1807244-02-5
• MF: C₉H₇FN₂O₂
• MW: 194.162485361099
• CID: 4903741
• Update Time: 2025-06-08

Methyl 2-cyano-3-fluoropyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-3-fluoropyridine-6-acetate

• Inchi： 1S/C9H7FN2O2/c1-14-9(13)4-6-2-3-7(10)8(5-11)12-6/h2-3H,4H2,1H3
• InChI Key： LXNNRDNOABRDCW-UHFFFAOYSA-N
• SMILES： FC1=C(C#N)N=C(C=C1)CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 261
• XLogP3: 0.8
• Topological Polar Surface Area: 63

Additional information on Methyl 2-cyano-3-fluoropyridine-6-acetate

Methyl 2-Cyano-3-Fluoropyridine-6-Acetate: A Comprehensive Overview

Methyl 2-cyano-3-fluoropyridine-6-acetate, also known by its CAS number 1807244-02-5, is a versatile organic compound with significant applications in various fields. This compound has garnered attention due to its unique chemical properties and potential uses in pharmaceuticals, agrochemicals, and advanced materials. The structure of methyl 2-cyano-3-fluoropyridine-6-acetate consists of a pyridine ring substituted with a cyano group at position 2, a fluoro group at position 3, and an acetate ester group at position 6. These substituents contribute to its reactivity and functional diversity.

The synthesis of methyl 2-cyano-3-fluoropyridine-6-acetate typically involves multi-step organic reactions, including nucleophilic substitutions, electrophilic substitutions, and esterification processes. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound. For instance, researchers have explored the use of transition metal catalysts to enhance reaction yields and selectivity. These developments are crucial for scaling up production to meet the growing demand in various industries.

One of the most promising applications of methyl 2-cyano-3-fluoropyridine-6-acetate lies in the pharmaceutical sector. The compound's ability to act as a precursor for bioactive molecules has been extensively studied. For example, it has been used in the synthesis of novel antibiotics and anticancer agents. Recent studies have demonstrated its potential as a building block for developing drugs targeting specific molecular pathways, such as kinase inhibitors and proteasome inhibitors. These findings underscore the importance of this compound in drug discovery research.

In addition to pharmaceutical applications, methyl 2-cyano-3-fluoropyridine-6-acetate has found utility in agrochemicals. Its role as an intermediate in the synthesis of herbicides and insecticides has been well-documented. The compound's ability to modulate plant growth and pest resistance makes it a valuable asset in agricultural chemistry. Furthermore, its application in the development of advanced materials, such as high-performance polymers and optoelectronic devices, is an emerging area of research.

The chemical stability and reactivity of methyl 2-cyano-3-fluoropyridine-6-acetate are influenced by its substituent groups. The cyano group at position 2 imparts electron-withdrawing effects, enhancing the compound's electrophilic character. Similarly, the fluoro group at position 3 contributes to steric hindrance and electronic effects, which are critical for controlling reaction pathways. The acetate ester group at position 6 facilitates solubility and compatibility with various reaction conditions.

Recent studies have focused on optimizing the synthesis and purification processes of methyl 2-cyano-3-fluoropyridine-6-acetate. Researchers have explored green chemistry approaches, such as using biodegradable solvents and minimizing waste generation. These efforts align with global sustainability goals and ensure that the production of this compound remains environmentally responsible.

In conclusion, methyl 2-cyano-3-fluoropyridine-6-acetate is a multifaceted organic compound with wide-ranging applications across various industries. Its unique chemical structure and functional groups make it an invaluable tool in drug discovery, agrochemical development, and materials science. As research continues to uncover new uses for this compound, its significance in modern chemistry is expected to grow further.